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Introduction

Prometon is a non-selective, pre- and post-emergent systemic herbicide used to control a
broad spectrum of annual and perennial broadleaf weeds and grasses.[1][2] Its primary mode
of action is the inhibition of photosynthesis.[1][2][3] Due to its widespread use in non-crop
areas such as industrial sites and rights-of-way, and its potential for off-site transport, a
thorough understanding of its ecological risk is imperative.[1] This guide provides a
comprehensive technical overview of the ecological risk assessment of Prometon,
summarizing key toxicity data, detailing experimental methodologies, and illustrating relevant
biological pathways and assessment frameworks.

Physicochemical Properties and Environmental Fate

Prometon is a methoxy-1,3,5-triazine herbicide.[4] It is characterized by its moderate water
solubility and high potential for mobility in soil, which contributes to its potential to leach into
groundwater.[2] It is also highly persistent in both soil and aquatic environments.[2]

Table 1: Physicochemical and Environmental Fate Properties of Prometon
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Property Value Reference
Chemical Formula C10H19NsO [2]
Molecular Weight 225.29 g/mol [4]
Water Solubility 720 mg/L at 22°C [5]
Vapor Pressure 2.3 x 107 mm Hg at 20°C [4]
Octanol-Water Partition
o 2.91 [1]

Coefficient (log Kow)
Soil Organic Carbon-Water

L . 150 mL/g [5]
Partitioning Coefficient (Koc)
Soil Half-life (field) Average of 500 days [5]
Bioconcentration Factor (BCF) 19 (estimated) [4]

The low bioconcentration factor suggests a low potential for bioaccumulation in aquatic
organisms.[4]

Mode of Action: Inhibition of Photosystem li

Prometon, like other triazine herbicides, inhibits photosynthesis by disrupting the electron
transport chain in Photosystem Il (PSII).[2] It competes with plastoquinone for the binding site
on the D1 protein of the PSII reaction center, thereby blocking electron flow and halting the
production of ATP and NADPH necessary for carbon fixation.[2]
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Caption: Inhibition of Photosystem Il electron transport by Prometon.

Ecotoxicity Profile

Prometon exhibits varying levels of toxicity across different trophic levels. It is generally
considered to have low toxicity to birds and insects but is moderately toxic to mammals, fish,
and other aquatic organisms.[1]

Table 2: Acute Ecotoxicity of Prometon

Trophic Level Species Endpoint Value Reference

Bobwhite quail
Avian (Colinus LD50 >2264 mg/kg bw  [1]

virginianus)

] Rat (Rattus
Mammalian ) LD50 (oral) 1518 mg/kg [1]
norvegicus)

Rainbow trout

Fish (Oncorhynchus LC50 (96-hr) 12 mg/L [1]
myKkiss)
Aquatic Water flea
] LC50 (48-hr) 25.7 mg/L [1]
Invertebrate (Daphnia magna)
Freshwater
Aquatic Plant diatom (Navicula  IC50 (96-hr) 0.13 mg ai/L [6]
pelliculosa)

Honey bee (Apis
Insect ) LD50 (contact) 36 U g/bee [1]
mellifera)

Table 3: Chronic Ecotoxicity of Prometon
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Trophic Level Species Endpoint Value Reference

) Not specified, but
Fathead minnow
effects on male

Fish (Pimephales NOEC (21-day) [7]
fat pad observed
promelas)
at 20 pg/L
Freshwater
Aquatic Plant diatom (Navicula  NOAEC (96-hr) 0.034 mg ai/L [6]
pelliculosa)

Experimental Protocols

The ecotoxicity data for Prometon are typically generated following standardized test
guidelines, such as those developed by the Organisation for Economic Co-operation and
Development (OECD).

Avian Acute Oral Toxicity Test (based on OECD
Guideline 223)

This test is designed to determine the acute oral toxicity (LD50) of a substance to birds.

Methodology:

Test Species: Typically, Bobwhite quail (Colinus virginianus) or Mallard duck (Anas
platyrhynchos).

o Dosage: A single oral dose of Prometon is administered to the birds. A limit test at 2000
mg/kg body weight is often conducted first. If mortality occurs, a dose-response study with at
least three graded dose levels is performed.

» Observation Period: Birds are observed for at least 14 days for mortality, clinical signs of
toxicity, and behavioral changes.

o Endpoint: The LD50 (the dose estimated to be lethal to 50% of the test population) is
calculated.
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Caption: Workflow for an Avian Acute Oral Toxicity Test.

Fish Acute Toxicity Test (based on OECD Guideline 203)

This test evaluates the acute toxicity of a substance to fish.
Methodology:

o Test Species: Commonly used species include Rainbow trout (Oncorhynchus mykiss) or
Fathead minnow (Pimephales promelas).
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o Exposure: Fish are exposed to a range of Prometon concentrations in water for 96 hours.

» Conditions: The test is conducted under controlled conditions of temperature, light, and
dissolved oxygen.

e Observations: Mortalities are recorded at 24, 48, 72, and 96 hours.

* Endpoint: The LC50 (the concentration estimated to be lethal to 50% of the test population)
at 96 hours is determined.
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Caption: Workflow for a Fish Acute Toxicity Test.
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Aquatic Invertebrate Acute Immobilisation Test (based
on OECD Guideline 202)

This test assesses the acute toxicity of a substance to aquatic invertebrates.
Methodology:
o Test Species:Daphnia magna (water flea) is the most commonly used species.

» Exposure: Daphnids (less than 24 hours old) are exposed to a series of Prometon
concentrations for 48 hours.

» Endpoint: The primary endpoint is immobilisation, defined as the inability to swim within 15
seconds after gentle agitation. The EC50 (the concentration estimated to cause
immobilisation in 50% of the daphnids) is calculated.
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Caption: Workflow for a Daphnia sp. Acute Immobilisation Test.

Algal Growth Inhibition Test (based on OECD Guideline
201)

This test determines the effects of a substance on the growth of freshwater algae.
Methodology:

o Test Species: A freshwater green alga, such as Pseudokirchneriella subcapitata, or a diatom
like Navicula pelliculosa.
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e Exposure: Exponentially growing algal cultures are exposed to various concentrations of
Prometon for 72 to 96 hours.

o Measurement: Algal growth is measured over time, typically by cell counts or fluorescence.

» Endpoints: The inhibition of growth is determined, and endpoints such as the EC50 (the
concentration causing a 50% reduction in growth) and the No Observed Effect Concentration
(NOEC) are calculated.

Start: Prepare Algal Inoculum

72-96 hour Exposure to
Prometon Concentrations

'

Measure Algal Growth
(e.g., cell counts)

'

Data Analysis
- Calculate EC50 and NOEC

End: Report Results

Click to download full resolution via product page

Caption: Workflow for an Algal Growth Inhibition Test.

Ecological Risk Assessment Framework

The ecological risk assessment for a pesticide like Prometon is a structured process that
evaluates the likelihood of adverse ecological effects occurring as a result of exposure to the
substance.
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Caption: Ecological Risk Assessment Framework for Prometon.

The risk is often characterized by calculating a Risk Quotient (RQ), which is the ratio of the
Predicted Environmental Concentration (PEC) to a toxicological endpoint (e.g., LC50 or
NOEC). If the RQ exceeds a Level of Concern (LOC), it indicates a potential risk, which may
trigger further investigation or regulatory action. Post-application risk assessments for
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Prometon have indicated that the hazard for toxicity to non-target birds and small animals that
consume treated vegetation or insects is high, even with reduced application rates.[1] However,
the risk to aquatic organisms from runoff is predicted to be low in worst-case scenarios.[1]

Conclusion

The ecological risk assessment of Prometon indicates a notable hazard to certain terrestrial
non-target organisms, primarily due to its persistence and potential for exposure through the
food chain.[1] While the risk to aquatic life from runoff may be lower, its high mobility and
persistence in soil and water warrant careful management to mitigate potential environmental
impacts.[2] This technical guide provides a foundational understanding of the key data,
methodologies, and frameworks used to assess the ecological risks associated with Prometon,
serving as a valuable resource for researchers and professionals in the field. Further research
on the chronic and sublethal effects of Prometon on a wider range of non-target species would
enhance the comprehensiveness of future risk assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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